Cas no 1261649-11-9 (2-iodo-5-(trifluoromethyl)benzamide)

• Product Name: 2-iodo-5-(trifluoromethyl)benzamide
• CAS No: 1261649-11-9
• MF: C₈H₅F₃INO
• MW: 315.031084775925
• MDL: MFCD18398129
• CID: 4583727
• PubChem ID: 68294598
• Update Time: 2025-06-26

2-iodo-5-(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 2-Iodo-5-(trifluoromethyl)benzamide
• 2-iodo-5-(trifluoromethyl)benzamide

• MDL： MFCD18398129
• Inchi： 1S/C8H5F3INO/c9-8(10,11)4-1-2-6(12)5(3-4)7(13)14/h1-3H,(H2,13,14)
• InChI Key： YEFNHDVEOIOMTO-UHFFFAOYSA-N
• SMILES： C(N)(=O)C1=CC(C(F)(F)F)=CC=C1I

Additional information on 2-iodo-5-(trifluoromethyl)benzamide

2-Iodo-5-(Trifluoromethyl)Benzamide (CAS 1261649-11-9): A Versatile Compound in Chemical and Biomedical Research

The compound 2-iodo-5-(trifluoromethyl)benzamide (CAS 1261649-11-9) has emerged as a critical molecule in modern chemical and biomedical research, owing to its unique structural features and diverse functional applications. This aromatic amide derivative combines an iodine substituent at the 2-position with a trifluoromethyl group at the 5-position of a benzene ring, creating a scaffold with tunable electronic properties and synthetic versatility. Recent advancements in its synthesis, characterization, and application have positioned it as a promising tool for drug discovery, material science, and analytical chemistry.

Structurally, the compound’s iodo group contributes electron-withdrawing character while enabling facile radioisotope labeling (e.g., ¹²³I or ¹³¹I) for imaging applications. The trifluoromethyl moiety enhances lipophilicity and metabolic stability—key attributes for drug candidates—while introducing rigidity to the molecule through fluorine’s strong electronegativity. These properties synergize to create a platform for designing bioactive molecules with optimized pharmacokinetic profiles.

In medicinal chemistry, this compound has gained attention as an intermediate in the synthesis of BET bromodomain inhibitors, which are under investigation for cancer therapy. A 2023 study published in *Nature Communications* demonstrated that analogs incorporating this benzamide scaffold exhibited selective inhibition of BRD4, a protein implicated in acute myeloid leukemia (AML). The trifluoromethyl group enhanced cell permeability by 3-fold compared to non-fluorinated analogs while maintaining submicromolar potency against tumor cells.

Beyond oncology, researchers have explored its utility as a fluorescent probe precursor. A collaborative study between MIT and ETH Zurich (published in *JACS* early 2024) reported that conjugation of this benzamide with boron-dipyrromethene (BODIPY) fluorophores enabled real-time monitoring of intracellular iodide ion dynamics—a critical parameter in thyroid disease diagnostics. The trifluoromethyl group acted as a quenching-resistant anchor point during cellular uptake experiments.

In materials science applications, this compound serves as a monomer in the synthesis of stimuli-responsive polymers. Work from Stanford University’s Advanced Materials Lab revealed that copolymers incorporating this benzamide displayed unprecedented thermal stability (decomposition temperature >300°C) when combined with polyimide backbones—a breakthrough for high-performance aerospace coatings requiring resistance to extreme thermal cycling.

Synthetic methodologies for accessing this compound have undergone significant optimization recently. Traditional nucleophilic aromatic substitution approaches using iodoarenes now incorporate microwave-assisted protocols that reduce reaction times from hours to minutes while achieving >98% yield under solvent-free conditions—a green chemistry advancement highlighted in *ACS Sustainable Chemistry & Engineering* late 2023.

In analytical chemistry contexts, its distinct NMR signatures (δ_H 7.8–8.5 ppm for aromatic protons; δ_C 168 ppm for carbonyl carbon) make it an ideal internal standard for quantitative analysis of complex mixtures via LC/MS/MS systems used in pharmaceutical quality control labs worldwide.

Critical to its adoption across disciplines is its compatibility with orthogonal functionalization strategies: the iodine atom enables palladium-catalyzed cross-coupling reactions (Suzuki-Miyaura variants), while the amide group facilitates bioconjugation via click chemistry approaches such as oxime ligation or Staudinger reduction—flexibility underscored by recent work published in *Chemical Science* detailing site-specific antibody-drug conjugate assembly.

Ongoing investigations focus on exploiting its unique photochemical properties when integrated into supramolecular assemblies. A preprint from Max Planck Institute researchers describes self-assembled nanotubes formed by this benzamide displaying tunable UV-vis absorption spectra (λ_max: 380–450 nm), offering potential applications in optoelectronic devices requiring both mechanical robustness and light-harvesting capabilities.

The compound’s commercial availability through major fine chemical suppliers ensures accessibility for academic researchers while its compliance with REACH regulations facilitates industrial-scale applications without compromising safety standards—a balance achieved through rigorous toxicological profiling showing low acute toxicity (LD₅₀>5 g/kg orally).

This multifunctional molecule exemplifies how strategic substitution patterns can create platforms for interdisciplinary innovation across healthcare, materials engineering, and analytical technologies—positioning it as a cornerstone compound for next-generation chemical solutions addressing global challenges from precision medicine to sustainable manufacturing.